Cas no 37794-13-1 (Methyl (5-fluoro-2-methyl-1H-inden-3-yl)acetate)
37794-13-1 structure
Product Name:Methyl (5-fluoro-2-methyl-1H-inden-3-yl)acetate
CAS No:37794-13-1
MF:C13H13FO2
MW:220.239527463913
CID:2824722
Update Time:2023-08-07
Methyl (5-fluoro-2-methyl-1H-inden-3-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 5-fluoro-2-methyl-3-indenylacetate
- methyl 5-fluoro-2-methyl-3-indenyl-acetate
- methyl 5-fluoro-2-methyl-1H-3-indenylacetate
- methyl 5-fluoro-2-methyl-3-indenyl- acetate
- Methyl (5-fluoro-2-methyl-1H-inden-3-yl)acetate
-
- Inchi: 1S/C13H13FO2/c1-8-5-9-3-4-10(14)6-12(9)11(8)7-13(15)16-2/h3-4,6H,5,7H2,1-2H3
- InChI Key: LURLJLVKLFIKRK-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1)C(CC(=O)OC)=C(C)C2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 322
- XLogP3: 2.1
- Topological Polar Surface Area: 26.3
Methyl (5-fluoro-2-methyl-1H-inden-3-yl)acetate Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
37794-13-1 (Methyl (5-fluoro-2-methyl-1H-inden-3-yl)acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk